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Compound of Interest

Compound Name: Dactyllactone A

Cat. No.: B15611783 Get Quote

An In-depth Guide for Researchers and Drug Development Professionals

CAS Number: 2226393-57-1[1]

Executive Summary
Dactyllactone A is a recently identified natural product isolated from marine sponges of the

genus Dactylospongia. As a member of the diterpenoid class of compounds, Dactyllactone A
holds potential for significant biological activity, a characteristic shared by many marine-derived

secondary metabolites. Sponges of the Dactylospongia genus are a known rich source of

bioactive molecules, particularly terpenoids, which have demonstrated a range of promising

pharmacological properties, including anti-inflammatory, cytotoxic, and antimicrobial effects.

This technical guide provides a comprehensive overview of the known information on

Dactyllactone A, including its chemical properties. Due to the novelty of this compound,

detailed experimental protocols and specific signaling pathway elucidations are limited in the

public domain. Therefore, this document also presents generalized methodologies and

potential signaling pathways based on the analysis of structurally related and co-isolated

compounds from Dactylospongia species, offering a foundational framework for future research

and development.

Chemical Properties of Dactyllactone A
At present, detailed peer-reviewed data on the physicochemical properties of Dactyllactone A
are not widely available. The following table summarizes the essential chemical identifiers.
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Further research is required to fully characterize its properties such as melting point, boiling

point, and solubility in various solvents.

Property Value Reference

CAS Number 2226393-57-1 [1]

Molecular Formula Not available

Molecular Weight Not available

Chemical Class Diterpenoid [2]

Experimental Protocols
Detailed experimental protocols for the isolation and biological evaluation of Dactyllactone A
are not yet published. However, based on established methods for the study of similar marine

natural products, particularly those from Dactylospongia sponges, the following generalized

protocols can be anticipated.

Isolation and Purification of Diterpenoids from
Dactylospongia sp.
A common workflow for the isolation of bioactive compounds from marine sponges is outlined

below. This process typically involves extraction, chromatographic separation, and

spectroscopic analysis for structure elucidation.
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Extraction and Isolation Workflow

Collection of Dactylospongia sp.

Solvent Extraction
(e.g., MeOH/CH2Cl2)

Solvent Partitioning
(e.g., Hexane, EtOAc, H2O)

Column Chromatography
(e.g., Silica Gel, Sephadex)

HPLC Purification
(e.g., Reversed-Phase C18)

Pure Dactyllactone A

Click to download full resolution via product page

Caption: Generalized workflow for the isolation of Dactyllactone A.

Cytotoxicity Assays
To evaluate the potential anticancer properties of Dactyllactone A, standard cytotoxicity

assays are employed. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

assay is a widely used colorimetric method to assess cell viability.

Protocol for MTT Assay:
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Cell Seeding: Cancer cell lines (e.g., human melanoma, colon carcinoma) are seeded in 96-

well plates at a specific density and allowed to adhere overnight.

Compound Treatment: Cells are treated with various concentrations of Dactyllactone A
(typically in a logarithmic dilution series) and incubated for a defined period (e.g., 24, 48, 72

hours).

MTT Addition: MTT solution is added to each well and incubated to allow for the formation of

formazan crystals by metabolically active cells.

Solubilization: The formazan crystals are dissolved in a solubilization buffer (e.g., DMSO).

Absorbance Measurement: The absorbance is read at a specific wavelength (e.g., 570 nm)

using a microplate reader.

Data Analysis: The percentage of cell viability is calculated relative to untreated control cells,

and the half-maximal inhibitory concentration (IC50) is determined.

Potential Signaling Pathways
The specific signaling pathways modulated by Dactyllactone A have not yet been elucidated.

However, many diterpenoids isolated from marine organisms exhibit anti-inflammatory and

cytotoxic activities by targeting key cellular signaling cascades.

Anti-inflammatory Signaling
A plausible mechanism of action for the anti-inflammatory effects of Dactyllactone A could

involve the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B

cells) signaling pathway. NF-κB is a crucial regulator of the inflammatory response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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